Cas no 958984-63-9 (N-(1,3-diphenyl-1H-pyrazol-4-yl)methyl-3-nitrobenzamide)

• Product Name: N-(1,3-diphenyl-1H-pyrazol-4-yl)methyl-3-nitrobenzamide
• CAS No: 958984-63-9
• MF: C₂₃H₁₈N₄O₃
• MW: 398.414024829865
• CID: 5363514
• Update Time: 2025-06-13

N-(1,3-diphenyl-1H-pyrazol-4-yl)methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(1,3-diphenylpyrazol-4-yl)methyl]-3-nitrobenzamide
• N-(1,3-diphenyl-1H-pyrazol-4-yl)methyl-3-nitrobenzamide

• Inchi： 1S/C23H18N4O3/c28-23(18-10-7-13-21(14-18)27(29)30)24-15-19-16-26(20-11-5-2-6-12-20)25-22(19)17-8-3-1-4-9-17/h1-14,16H,15H2,(H,24,28)
• InChI Key： AYYBTRKDSAFRLP-UHFFFAOYSA-N
• SMILES： C(NCC1=CN(C2=CC=CC=C2)N=C1C1=CC=CC=C1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(1,3-diphenyl-1H-pyrazol-4-yl)methyl-3-nitrobenzamide

N-(1,3-diphenyl-1H-pyrazol-4-yl)methyl-3-nitrobenzamide (CAS No. 958984-63-9): A Comprehensive Overview

N-(1,3-diphenyl-1H-pyrazol-4-yl)methyl-3-nitrobenzamide (CAS No. 958984-63-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, which include a pyrazole ring, a benzamide moiety, and nitro and phenyl substituents. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of N-(1,3-diphenyl-1H-pyrazol-4-yl)methyl-3-nitrobenzamide typically involves multi-step reactions, including the formation of the pyrazole ring and subsequent functionalization. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in high-throughput screening and other research settings. The synthetic route often begins with the condensation of phenylhydrazine with an appropriate carbonyl compound to form the pyrazole core, followed by the introduction of the benzamide and nitro groups through selective substitution reactions.

In terms of its chemical properties, N-(1,3-diphenyl-1H-pyrazol-4-yl)methyl-3-nitrobenzamide exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility in water is limited, which can be a consideration for certain applications. The compound is stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. Its melting point and other physical properties have been well-characterized, providing essential data for quality control and analytical purposes.

The biological activity of N-(1,3-diphenyl-1H-pyrazol-4-yl)methyl-3-nitrobenzamide has been extensively studied in recent years. One of its key applications is as a potential therapeutic agent for various diseases. Research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

Beyond its anti-inflammatory effects, N-(1,3-diphenyl-1H-pyrazol-4-yl)methyl-3-nitrobenzamide has also demonstrated potential as an anticancer agent. Studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is thought to be mediated through multiple mechanisms, including the modulation of cell cycle progression and the induction of oxidative stress. These findings have sparked interest in further investigating this compound as a potential lead molecule for cancer therapy.

In addition to its therapeutic potential, N-(1,3-diphenyl-1H-pyrazol-4-yl)methyl-3-nitrobenzamide has been explored for its use as a tool compound in biochemical research. Its ability to selectively target specific proteins or pathways makes it valuable for studying cellular processes and signaling cascades. For example, it has been used to investigate the role of certain kinases in cell proliferation and survival pathways. The compound's selectivity and potency have made it a useful reagent in both academic and industrial research settings.

The safety profile of N-(1,3-diphenyl-1H-pyrazol-4-yl)methyl-3-nitrobenzamide has also been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity (NCE), thorough safety testing is essential before advancing to clinical trials. Ongoing studies are focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects.

In conclusion, N-(1,3-diphenyl-1H-pyrazol-4-yl)methyl-3-nitrobenzamide (CAS No. 958984-63-9) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activity and potential therapeutic benefits. Continued research into this compound's mechanisms of action and safety profile will be crucial for realizing its full potential in drug development.